Cas no 37167-59-2 (Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester)

Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester structure
37167-59-2 structure
Product Name:Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester
CAS No:37167-59-2
MF:C5H6Br2O4
MW:289.906740665436
CID:315582
PubChem ID:98900
Update Time:2025-04-19

Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester
    • dimethyl 2,2-dibromomalonate
    • dimethyl 2,2-dibromopropanedioate
    • DIMETHYL DIBROMOMALONATE
    • Dibrom-malonsaeure-dimethylester
    • dibromo-malonic acid dimethyl ester
    • Propandioic acid,dibromo-,dimethyl ester
    • NSC175887
    • DIMETHYLDIBROMOMALONATE
    • Propandioic acid, dibromo-, dimethyl ester
    • 6PY6G3UXV4
    • DTXSID5068023
    • SCHEMBL10954143
    • UNII-6PY6G3UXV4
    • Propanedioic acid, 2,2-dibromo-, 1,3-dimethyl ester
    • 37167-59-2
    • FT-0768659
    • J-802195
    • UWZGBUTYDAIEAS-UHFFFAOYSA-N
    • EINECS 253-371-8
    • NS00057248
    • NSC 175887
    • NSC-175887
    • AKOS024319327
    • Propanedioic acid, dibromo-, dimethyl ester
    • Inchi: 1S/C5H6Br2O4/c1-10-3(8)5(6,7)4(9)11-2/h1-2H3
    • InChI Key: UWZGBUTYDAIEAS-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OC)(C(=O)OC)Br

Computed Properties

  • Exact Mass: 287.86300
  • Monoisotopic Mass: 287.863
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 2.007
  • Melting Point: 58-61 °C(lit.)
  • Boiling Point: 222.2°Cat760mmHg
  • Flash Point: 88.2°C
  • Refractive Index: 1.523
  • PSA: 52.60000
  • LogP: 0.81850

Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester Security Information

  • WGK Germany:3

Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: 2-Methyl-1H-indole-3-carboxylic acid ethyl ester Solvents: Heptane ;  18 h, 25 °C
Reference
Lipophilic indole mediated chemoselective α-monobromination of 1,3-dicarbonyl compounds
Wong, Jonathan; et al, Tetrahedron Letters, 2020, 61(16),

Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester Raw materials

Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester Preparation Products

Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester Related Literature

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